1-(4-chlorophenyl)-4-(2-methoxy-4-methylbenzoyl)-5-methyl-2-piperazinone

• IUPAC Name: 1-(4-chlorophenyl)-4-(2-methoxy-4-methylbenzoyl)-5-methylpiperazin-2-one
• InChI: InChI=1S/C20H21ClN2O3/c1-13-4-9-17(18(10-13)26-3)20(25)22-12-19(24)23(11-14(22)2)16-7-5-15(21)6-8-16/h4-10,14H,11-12H2,1-3H3
• InChI Key: YFWQKZDBIGEYMI-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(=O)CN1C(=O)C2=C(C=C(C=C2)C)OC)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol

Description

This compound is a part of a broader class of chemicals that have been studied for their receptor binding profiles and potential biological activities. While the specific compound does not have extensive direct research, related compounds provide insight into its possible chemical behaviors and properties. For example, derivatives of similar structures have been explored for their affinity and selectivity towards dopamine D(4) receptors, suggesting a potential for nuanced biological interactions (R. Perrone et al., 2000).

Synthesis Analysis

The synthesis of related compounds, such as 1-halobenzoyl-4-(2-methoxyphenyl)piperazines, reveals a capacity for forming varied dimensional hydrogen-bonded assemblies, hinting at the synthetic versatility and potential complexities in synthesizing the compound . These methodologies might involve steps such as alkylation, acidulation, and reduction (Chayanna Harish Chinthal et al., 2021).

Molecular Structure Analysis

Structural characterization techniques such as HRMS, IR, 1H, and 13C NMR have been employed in analyzing similar compounds, offering a blueprint for determining the detailed molecular structure of the compound . Such studies provide essential insights into the compound's framework and potential reactive sites (M. Wujec & R. Typek, 2023).

Chemical Reactions and Properties

The compound's chemical behavior, particularly in biological settings, could be inferred from related studies. For instance, 4-[(4'-chlorophenyl)(phenyl) methyl] piperazine-1-yl-aroylamino derivatives have been synthesized and tested for biological activities, indicating the potential for specific reactions and interactions within biological systems (J.V.Guna et al., 2009).

Physical Properties Analysis

Investigating closely related compounds, such as 1-halobenzoyl-4-(2-methoxyphenyl)piperazines, for their crystallographic properties can provide insights into the physical properties of the compound. These studies highlight the significance of hydrogen bonding and molecular packing in determining the physical state and stability of such compounds (Chayanna Harish Chinthal et al., 2021).

Chemical Properties Analysis

The compound's chemical properties can be partially understood through synthesis and reactivity studies of similar compounds, offering insights into reactivity, stability, and interaction with biological molecules. For example, the synthesis and biological screening of related piperazine derivatives provide a foundation for understanding the potential chemical interactions and mechanisms of action of the compound (J.V.Guna et al., 2009).